Cas no 151097-26-6 (3-(aminomethyl)-1-benzhydrylazetidin-3-ol)

• Product Name: 3-(aminomethyl)-1-benzhydrylazetidin-3-ol
• CAS No: 151097-26-6
• MF: C₁₇H₂₀N₂O
• MW: 268.353504180908
• MDL: MFCD21605238
• CID: 1324256
• PubChem ID: 20668533
• Update Time: 2025-05-24

3-(aminomethyl)-1-benzhydrylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-1-benzhydrylazetidin-3-ol
• BS-42856
• SY275062
• MFCD21605238
• SB52107
• DB-105049
• HPZPZJYCMNLIKS-UHFFFAOYSA-N
• 3-(Aminomethyl)-1-(diphenylmethyl)azetidin-3-ol
• 151097-26-6
• DTXSID70609327
• BGA09726
• SCHEMBL2142315
• 3-(Aminomethyl)-1-benzhydryl-azetidin-3-ol
• D95186

• MDL： MFCD21605238
• Inchi： 1S/C17H20N2O/c18-11-17(20)12-19(13-17)16(14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-10,16,20H,11-13,18H2
• InChI Key： HPZPZJYCMNLIKS-UHFFFAOYSA-N
• SMILES： OC1(CN)CN(C(C2C=CC=CC=2)C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 268.157563266g/mol
• Monoisotopic Mass: 268.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-(aminomethyl)-1-benzhydrylazetidin-3-ol

3-(Aminomethyl)-1-Benzhydrylazetidin-3-ol: A Comprehensive Overview

In the realm of organic chemistry, the compound with CAS No. 151097-26-6, commonly referred to as 3-(aminomethyl)-1-benzhydrylazetidin-3-ol, has garnered significant attention due to its unique structural properties and potential applications in various fields. This compound, characterized by its complex molecular architecture, is a derivative of azetidine, a four-membered ring structure, which is known for its rigidity and stability. The presence of the benzhydryl group and the hydroxylamine moiety introduces additional functional diversity, making it a versatile molecule for research and development.

The benzhydrylazetidine core of this compound plays a pivotal role in its chemical behavior. Recent studies have highlighted its potential as a scaffold for drug design, particularly in the development of bioactive molecules. Researchers have explored its ability to act as a chiral auxiliary in asymmetric synthesis, leveraging its rigid structure to induce high enantioselectivity in reactions. This property has been extensively utilized in the synthesis of complex natural products and pharmaceutical intermediates.

One of the most intriguing aspects of 3-(aminomethyl)-1-benzhydrylazetidin-3-ol is its role in catalysis. Scientists have demonstrated that this compound can serve as a catalyst in various organic transformations, including aldol reactions and Michael additions. Its ability to facilitate these reactions under mild conditions has made it a valuable tool in green chemistry, aligning with the growing demand for sustainable chemical processes.

Moreover, the compound's aminomethyl group introduces nucleophilic properties, which have been exploited in peptide synthesis and other biomolecule constructions. Recent advancements have shown that this group can participate in dynamic covalent chemistry, enabling the formation of self-healing materials and adaptive systems. Such applications underscore the versatility of this compound in both academic research and industrial settings.

In terms of biological activity, 3-(aminomethyl)-1-benzhydrylazetidin-3-ol has exhibited promising results in preliminary pharmacological studies. Researchers have reported its potential as an anti-inflammatory agent, with studies indicating its ability to modulate key inflammatory pathways. Additionally, its role as a neuroprotective agent has been explored, with findings suggesting it may offer protection against oxidative stress-induced neuronal damage.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of azetidine derivatives. Recent innovations in synthetic methodology have streamlined this process, reducing reaction times and improving yields. For instance, the use of microwave-assisted synthesis has been shown to significantly accelerate key steps in the production of benzhydrylazetidine derivatives.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing this compound. These methods provide detailed insights into its molecular structure and stereochemistry, which are critical for understanding its reactivity and functionality.

In conclusion, 3-(aminomethyl)-1-benzhydrylazetidin-3-ol stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across catalysis, drug design, and materials science highlight its significance as a research tool and industrial reagent. As ongoing studies continue to uncover new facets of its chemical behavior, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.